Cas no 53731-88-7 (1-hydroxy-3-(4-nitrophenyl)urea)

• Product Name: 1-hydroxy-3-(4-nitrophenyl)urea
• CAS No: 53731-88-7
• MF: C₇H₇N₃O₄
• MW: 197.148181200027
• CID: 939044
• PubChem ID: 5222748
• Update Time: 2025-04-19

1-hydroxy-3-(4-nitrophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-hydroxy-3-(4-nitrophenyl)urea
• AC1NQIZ7
• CHEMBL259979
• CTK1H3407
• DNC013591
• NSC163567
• NSC-163567
• DTXSID10411168
• 53731-88-7
• SCHEMBL16005844
• BDBM50377113
• PD179584

• Inchi： 1S/C7H7N3O4/c11-7(9-12)8-5-1-3-6(4-2-5)10(13)14/h1-4,12H,(H2,8,9,11)
• InChI Key： DXBVARSUKIUCDK-UHFFFAOYSA-N
• SMILES： O=C(NO)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.04371
• Monoisotopic Mass: 197.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 104.5